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nicotinamide 8-azidoadenine dinucleotide nicotinamide 8-azidoadenine dinucleotide
Brand Name: Vulcanchem
CAS No.: 134388-69-5
VCID: VC0166883
InChI: InChI=1S/C21H28N10O14P2/c22-16-11-18(26-7-25-16)31(21(27-11)28-29-24)20-15(35)13(33)10(44-20)6-42-47(39,40)45-46(37,38)41-5-9-12(32)14(34)19(43-9)30-3-1-2-8(4-30)17(23)36/h1,3-4,7,9-10,12-15,19-20,32-35H,2,5-6H2,(H2,23,36)(H,37,38)(H,39,40)(H2,22,25,26)/t9-,10-,12-,13-,14-,15-,19-,20-/m1/s1
SMILES: C1C=CN(C=C1C(=O)N)C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OCC3C(C(C(O3)N4C5=NC=NC(=C5N=C4N=[N+]=[N-])N)O)O)O)O
Molecular Formula: C21H28N10O14P2
Molecular Weight: 706.5 g/mol

nicotinamide 8-azidoadenine dinucleotide

CAS No.: 134388-69-5

Main Products

VCID: VC0166883

Molecular Formula: C21H28N10O14P2

Molecular Weight: 706.5 g/mol

nicotinamide 8-azidoadenine dinucleotide - 134388-69-5

CAS No. 134388-69-5
Product Name nicotinamide 8-azidoadenine dinucleotide
Molecular Formula C21H28N10O14P2
Molecular Weight 706.5 g/mol
IUPAC Name [[(2R,3S,4R,5R)-5-(6-amino-8-azidopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3S,4R,5R)-5-(3-carbamoyl-4H-pyridin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl hydrogen phosphate
Standard InChI InChI=1S/C21H28N10O14P2/c22-16-11-18(26-7-25-16)31(21(27-11)28-29-24)20-15(35)13(33)10(44-20)6-42-47(39,40)45-46(37,38)41-5-9-12(32)14(34)19(43-9)30-3-1-2-8(4-30)17(23)36/h1,3-4,7,9-10,12-15,19-20,32-35H,2,5-6H2,(H2,23,36)(H,37,38)(H,39,40)(H2,22,25,26)/t9-,10-,12-,13-,14-,15-,19-,20-/m1/s1
Standard InChIKey TVIGBUPFTOPLFH-NAJQWHGHSA-N
Isomeric SMILES C1C=CN(C=C1C(=O)N)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)(O)OP(=O)(O)OC[C@@H]3[C@H]([C@H]([C@@H](O3)N4C5=NC=NC(=C5N=C4N=[N+]=[N-])N)O)O)O)O
SMILES C1C=CN(C=C1C(=O)N)C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OCC3C(C(C(O3)N4C5=NC=NC(=C5N=C4N=[N+]=[N-])N)O)O)O)O
Canonical SMILES C1C=CN(C=C1C(=O)N)C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OCC3C(C(C(O3)N4C5=NC=NC(=C5N=C4N=[N+]=[N-])N)O)O)O)O
Synonyms (A)-8-azido-NAD+
8-azido-NAD
8-N3-NAD
nicotinamide 8-azidoadenine dinucleotide
PubChem Compound 3081268
Last Modified Nov 11 2021
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